N,N-Dibutyl-4-nitro-2,1,3-benzoxadiazol-7-amine

• IUPAC Name: N,N-dibutyl-4-nitro-2,1,3-benzoxadiazol-7-amine
• InChI: InChI=1S/C14H20N4O3/c1-3-5-9-17(10-6-4-2)11-7-8-12(18(19)20)14-13(11)15-21-16-14/h7-8H,3-6,9-10H2,1-2H3
• InChI Key: HBYRXKMOKIVRNS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C1=CC=C(C2=NON=C12)[N+](=O)[O-]
• Molecular Formula: C14H20N4O3
• Molecular Weight: 292.33 g/mol
• CAS No.: 74400-49-0

Description

N,N-Dibutyl-4-nitro-2,1,3-benzoxadiazol-7-amine, also known as this compound, is a useful research compound. Its molecular formula is C14H20N4O3 and its molecular weight is 292.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Catalysis

A significant area of application involves the catalytic reduction of nitroaromatic compounds to amines, which are crucial intermediates in the synthesis of pharmaceuticals, dyes, and agrochemicals. Tafesh and Weiguny (1996) review the use of CO as a reductant in the selective catalytic reduction of aromatic nitro compounds to aromatic amines, isocyanates, carbamates, and ureas, highlighting the increasing interest and research into the reductive carbonylation of nitro aromatics using CO as a reducing agent over the past decade (Tafesh & Weiguny, 1996).

Environmental Degradation and Remediation

Research into the environmental degradation and remediation of nitroaromatic compounds, given their potential toxicity and persistence in the environment, is critical. Studies on degradation pathways, such as those by Barchańska et al. (2019) on the stability and degradation products of nitisinone (a nitroaromatic compound) under various conditions, contribute to understanding the environmental impact and degradation mechanisms of similar compounds (Barchańska et al., 2019).

Analytical Chemistry and Detection

The development of analytical methods for detecting nitroaromatic compounds is essential for monitoring their presence and concentration in environmental samples and industrial products. The review by Shah and Mitch (2012) on the formation pathways of nitrogenous disinfection byproducts, including N-nitrosamines from nitroaromatic compounds, underscores the importance of understanding these pathways for developing strategies to minimize their formation during water treatment processes (Shah & Mitch, 2012).